Cas no 103315-50-0 (4-(Piperazin-1-yl)butan-1-amine)

• Product Name: 4-(Piperazin-1-yl)butan-1-amine
• CAS No: 103315-50-0
• MF: C₈H₁₉N₃
• MW: 157.256561517715
• MDL: MFCD05618322
• CID: 138137
• PubChem ID: 4450332
• Update Time: 2025-06-09

4-(Piperazin-1-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Piperazin-1-yl)butan-1-amine
• 1-Piperazinebutanamine
• 4-piperazin-1-ylbutan-1-amine
• N-(4-AMinobutyl)-piperazine
• RARECHEM AL BW 1021
• 1-Piperazinebutanamine(9CI)
• 1-Piperazinebutanamine 3HCl
• AKOS005068292
• CS-0445287
• FT-0604296
• SCHEMBL1097523
• MFCD05618322
• 103315-50-0
• DTXSID20403418
• DB-058971

• MDL： MFCD05618322
• Inchi： 1S/C8H19N3/c9-3-1-2-6-11-7-4-10-5-8-11/h10H,1-9H2
• InChI Key： YONXRSPFKCGRNL-UHFFFAOYSA-N
• SMILES： N1(CCCCN)CCNCC1

Computed Properties

• Exact Mass: 157.15800
• Monoisotopic Mass: 157.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3A^2
• XLogP3: -0.6

Experimental Properties

• Density: 0.937
• Boiling Point: 255.6°Cat760mmHg
• Flash Point: 108.4°C
• Refractive Index: 1.477
• PSA: 41.29000
• LogP: 0.59750

Additional information on 4-(Piperazin-1-yl)butan-1-amine

4-(Piperazin-1-yl)butan-1-amine: An Overview of a Versatile Compound (CAS No. 103315-50-0)

4-(Piperazin-1-yl)butan-1-amine, also known as 4-(piperazin-1-yl)butylamine, is a versatile compound with the chemical formula C₈H₁₉N₃. This compound is characterized by its unique structure, which combines a piperazine ring with a butylamine chain. The CAS number 103315-50-0 is a unique identifier assigned to this compound by the Chemical Abstracts Service, facilitating its identification and tracking in scientific literature and databases.

The chemical structure of 4-(Piperazin-1-yl)butan-1-amine consists of a piperazine ring, a six-membered heterocyclic compound with two nitrogen atoms, attached to a butylamine chain. This structure imparts the compound with several interesting properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and other chemical products. The presence of the piperazine ring and the amine group provides multiple sites for functionalization, enabling the compound to participate in a wide range of chemical reactions.

In recent years, 4-(Piperazin-1-yl)butan-1-amine has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. The compound's ability to modulate various biological targets, such as receptors and enzymes, has made it an attractive candidate for the development of new therapeutic agents. For instance, studies have shown that derivatives of 4-(Piperazin-1-yl)butan-1-amine can exhibit potent activity against certain types of cancer cells, making them promising candidates for anticancer drug development.

The synthesis of 4-(Piperazin-1-yl)butan-1-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromobutylamine hydrobromide with piperazine in an appropriate solvent. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the reductive amination of 4-bromobutyraldehyde with piperazine, followed by deprotection if necessary. These synthetic methods provide chemists with flexible options for producing 4-(Piperazin-1-yl)butan-1-amine on both laboratory and industrial scales.

The physical properties of 4-(Piperazin-1-yl)butan-1-amine are also noteworthy. It is a colorless liquid at room temperature with a characteristic amine odor. The compound is highly soluble in water and organic solvents such as ethanol and methanol, which makes it easy to handle and use in various chemical processes. Its melting point is around -20°C, and its boiling point is approximately 220°C at atmospheric pressure. These properties make it suitable for use in a wide range of applications, from laboratory research to industrial production.

In addition to its use as an intermediate in pharmaceutical synthesis, 4-(Piperazin-1-yl)butan-1-amine has found applications in other areas of chemistry and biology. For example, it can be used as a building block in the synthesis of complex molecules with specific biological activities. The compound's ability to form stable complexes with metal ions has also led to its use in coordination chemistry and materials science. Furthermore, its amphiphilic nature makes it useful in the formulation of surfactants and emulsifiers.

The safety profile of 4-(Piperazin-1-yl)butan-1-amine is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation of vapors. The compound should be stored in tightly sealed containers away from heat and incompatible materials. Safety data sheets (SDS) are available for detailed information on handling and storage guidelines.

In conclusion, 4-(Piperazin-1-yl)butan-1-amine (CAS No. 103315-50-0) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceuticals, and other areas of chemistry and biology. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific fields.